Cas no 25103-58-6 (tert-Dodecanethiol)

• Product Name: tert-Dodecanethiol
• CAS No: 25103-58-6
• MF: C₁₂H₂₆S
• MW: 202.399842739105
• MDL: MFCD00043233
• CID: 52637
• PubChem ID: 87567557
• Update Time: 2026-02-25

tert-Dodecanethiol Chemical and Physical Properties

Names and Identifiers

• 2,3,3,4,4,5-Hexamethyl-2-hexanethiol
• DODECYL MERCAPTAN
• LAURYL MERCAPTAN
• T-DODECANETHIOL
• TERT-DODECANETHIOL
• TERT-DODECYL MERCAPTAN
• tert-dodecylthiol
• TERT-LAURYL MERCAPTAN
• dodecanethioltertiaire
• sulfole120
• t-ddm
• terc.dodecylmerkaptan
• tert-Dodecylmercaptan (mixture of isomers)
• Dodecanethiol
• dodecanethiol, mixed isomers
• tert-Dodecanethiol (mixture of isomers)
• Tertiary dodecyl mereaptan
• Tertiarydodecyl mercaptan
• T-Dodecyl Mercaptan
• Sulfol 120
• TDM
• tert.Dodecanthiol
• tert-Lauryl Mercaptan (mixture of isomers)
• NCGC00091163-02
• YAJYJWXEWKRTPO-UHFFFAOYSA-N
• G00MDQ58TB
• Q2405872
• BRN 1738382
• Tox21_400018
• CAS-25103-58-6
• UNII-G00MDQ58TB
• NCGC00091163-04
• TERT-DODECYL THIOL
• NCGC00091163-03
• 2,3,3,4,4,5-hexamethylhexane-2-thiol
• SCHEMBL3332338
• n-(2-chloroethyl)-n-(3-pyridinyl)urea
• NCGC00091163-01
• CCRIS 6030
• AKOS015900250
• DTXSID1025221
• CHEMBL1325985
• DTXCID905221
• NS00019461
• t-Dodecylmercaptan
• 3-01-00-01794 (Beilstein Handbook Reference)
• Sulfole 120
• EINECS 246-619-1
• EC 246-619-1
• terc.Dodecylmerkaptan [Czech]
• tert-Dodecylmercaptan
• 25103-58-6
• tertDodecylthiol
• tertdodecanethiol
• tdodecanethiol
• tertDodecyl mercaptan
• TERTIARY DODECYLMERCAPTAN
• tertLauryl mercaptan
• tdodecylmercaptan
• 2,3,3,4,4,5Hexamethyl2hexanethiol
• tertDodecyl thiol
• tert-Dodecanethiol

• MDL： MFCD00043233
• Inchi： 1S/C12H26S/c1-9(2)10(3,4)11(5,6)12(7,8)13/h9,13H,1-8H3
• InChI Key： YAJYJWXEWKRTPO-UHFFFAOYSA-N
• SMILES： SC(C)(C)C(C)(C)C(C)(C)C(C)C

Computed Properties

• Exact Mass: 202.17600
• Monoisotopic Mass: 202.175522
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: Colorless to light yellow viscous liquid with odor.
• Density: 0.86 g/mL at 20 °C(lit.)
• Melting Point: -7.5 ºC
• Boiling Point: 227-248 °C(lit.)
• Flash Point: Fahrenheit: 206.6 ° f
  Celsius: 97 ° c
  
• Refractive Index: 1.4486 (estimate)
• Solubility: <0.1g/l
• Water Partition Coefficient: <0.1 g/100 mL at 23 ºC
• PSA: 38.80000
• LogP: 4.54730
• Solubility: Insoluble in water, soluble in ethanol, ether, acetone, benzene, gasoline, esters and other organic solvents.

tert-Dodecanethiol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H410
• Warning Statement： P273,P305+P351+P338,P501
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：2
• Hazard Category Code： 36/38-50/53
• Safety Instruction： S26-S36-S60
• RTECS：JR3150000
• Hazardous Material Identification：
• Safety Term：S26;S36;S60
• Packing Group：I; II; III
• HazardClass：9
• PackingGroup：III
• Packing Group：I; II; III
• Risk Phrases：R36/38; R50/53
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on tert-Dodecanethiol

Properties and Applications of Tert-Dodecanethiol (CAS No. 25103-58-6)

Tert-Dodecanethiol, with the chemical formula C₁₂H₂₅SH, is a significant compound in the field of organic chemistry and material science. Its molecular structure, featuring a tertiary butyl group attached to a thiol moiety, imparts unique reactivity and physical properties that make it valuable in various industrial and research applications. This compound is widely recognized for its role as a chelating agent, corrosion inhibitor, and intermediate in the synthesis of more complex molecules.

The CAS No. 25103-58-6 identifier is a unique numerical code assigned to this substance by the Chemical Abstracts Service, ensuring precise identification and differentiation from other compounds. This standardized naming system is crucial in scientific literature, regulatory compliance, and industrial processes, where accuracy is paramount.

In recent years, Tert-Dodecanethiol has garnered attention in the development of advanced materials, particularly in the realm of nanotechnology and polymer science. Its ability to act as a stabilizing agent in the synthesis of metal nanoparticles has been extensively studied. For instance, researchers have utilized Tert-Dodecanethiol to control the size and morphology of gold nanoparticles, which are essential components in catalysis, electronics, and biomedical applications.

Moreover, the compound's thiol group makes it an effective corrosion inhibitor for metals such as steel and aluminum. This property is particularly relevant in industries where protecting metal surfaces from oxidative degradation is critical. Recent studies have demonstrated its efficacy in preventing corrosion under both dry and wet conditions, making it a promising candidate for coatings and protective treatments.

Another area where Tert-Dodecanethiol has shown significant promise is in pharmaceutical research. The thiol group's ability to form disulfide bonds has been exploited in the development of drug delivery systems. For example, researchers have incorporated Tert-Dodecanethiol into polymers used for controlled-release formulations, leveraging its stability and reactivity to enhance drug bioavailability and targeted action.

The compound also finds utility in analytical chemistry as a derivatization agent for thiols in gas chromatography-mass spectrometry (GC-MS). Its high volatility and strong affinity for sulfur-containing compounds make it an ideal choice for detecting trace amounts of thiols in environmental and biological samples. This application has been particularly useful in toxicology studies, where identifying and quantifying sulfur-based compounds is essential.

Recent advancements in green chemistry have led to innovative uses of Tert-Dodecanethiol as a sustainable solvent and reactant. Researchers are exploring its potential as an eco-friendly alternative to traditional organic solvents in various chemical reactions. Its biodegradability and low toxicity profile make it an attractive option for processes aiming to minimize environmental impact.

In conclusion, Tert-Dodecanethiol (CAS No. 25103-58-6) is a versatile compound with a wide range of applications across multiple scientific disciplines. Its unique chemical properties have positioned it as a key player in material science, pharmaceuticals, analytical chemistry, and green chemistry. As research continues to uncover new uses and refine existing applications, the importance of this compound is likely to grow further.